Cas no 1805499-91-5 (Ethyl 6-(aminomethyl)-3-cyano-2-(difluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 6-(aminomethyl)-3-cyano-2-(difluoromethyl)pyridine-4-acetate
• CAS No: 1805499-91-5
• MF: C₁₂H₁₃F₂N₃O₂
• MW: 269.247329473495
• CID: 4806682
• Update Time: 2025-05-23

Ethyl 6-(aminomethyl)-3-cyano-2-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(aminomethyl)-3-cyano-2-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C12H13F2N3O2/c1-2-19-10(18)4-7-3-8(5-15)17-11(12(13)14)9(7)6-16/h3,12H,2,4-5,15H2,1H3
• InChI Key： SJJJINOLGYSCIO-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C(=CC(CN)=N1)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 356
• XLogP3: 0.3
• Topological Polar Surface Area: 89

Additional information on Ethyl 6-(aminomethyl)-3-cyano-2-(difluoromethyl)pyridine-4-acetate

Ethyl 6-(aminomethyl)-3-cyano-2-(difluoromethyl)pyridine-4-acetate (CAS No. 1805499-91-5): A Comprehensive Overview

Ethyl 6-(aminomethyl)-3-cyano-2-(difluoromethyl)pyridine-4-acetate (CAS No. 1805499-91-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the synthesis of novel therapeutic agents. Its unique chemical properties, including the presence of both amine and cyano functional groups, make it a versatile intermediate in organic synthesis.

The Ethyl 6-(aminomethyl)-3-cyano-2-(difluoromethyl)pyridine-4-acetate molecule is a derivative of pyridine, a heterocyclic aromatic compound that serves as a fundamental building block in medicinal chemistry. The substitution pattern of this compound, featuring an amine-methyl group at the 6-position, a cyano group at the 3-position, and a difluoromethyl group at the 2-position, contributes to its distinct reactivity and potential biological activity. These structural features are particularly intriguing for researchers exploring new pharmacophores.

Recent advancements in computational chemistry have enabled a deeper understanding of the interactions between this compound and biological targets. Molecular modeling studies suggest that the amine and cyano groups may interact with specific amino acid residues in proteins, potentially modulating enzyme activity or receptor binding. This insight aligns with the growing interest in structure-based drug design, where detailed knowledge of molecular interactions is crucial for developing high-affinity ligands.

The synthesis of Ethyl 6-(aminomethyl)-3-cyano-2-(difluoromethyl)pyridine-4-acetate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorinated substituents, such as the difluoromethyl group, is particularly challenging due to their sensitivity to hydrolysis and oxidation. However, recent improvements in synthetic methodologies have made it possible to achieve high yields and purity levels, facilitating its use in downstream applications.

In the realm of drug discovery, this compound has been explored as a precursor for more complex molecules. For instance, its amine functionality can be further modified through coupling reactions to introduce additional pharmacophoric elements. Such modifications are essential for optimizing drug-like properties such as solubility, metabolic stability, and target specificity. The cyano group also offers opportunities for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening.

The potential biological activity of Ethyl 6-(aminomethyl)-3-cyano-2-(difluoromethyl)pyridine-4-acetate has been investigated in several preclinical studies. While comprehensive data is still emerging, preliminary results indicate that it may exhibit inhibitory effects on certain enzymes or receptors implicated in various diseases. These findings are particularly relevant given the increasing demand for targeted therapies that address specific pathological mechanisms.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. The presence of fluorine atoms can significantly alter the pharmacokinetic properties of a drug molecule, including its bioavailability and metabolic clearance rates. The difluoromethyl group in this compound is no exception and may contribute to enhanced binding affinity or resistance to enzymatic degradation. Such attributes are highly valued in the development of next-generation pharmaceuticals.

As research continues to evolve, new synthetic strategies and analytical techniques are being developed to better understand and utilize compounds like Ethyl 6-(aminomethyl)-3-cyano-2-(difluoromethyl)pyridine-4-acetate. Advances in mass spectrometry and nuclear magnetic resonance spectroscopy have improved our ability to characterize complex molecular structures with high precision. These tools are indispensable for verifying the identity and purity of intermediates during synthetic processes.

The integration of machine learning algorithms into drug discovery pipelines has also accelerated the identification of promising candidates. By analyzing large datasets containing structural and biological information, computational models can predict the potential activity of novel compounds with remarkable accuracy. This approach has already been instrumental in identifying lead compounds for further optimization.

In conclusion, Ethyl 6-(aminomethyl)-3-cyano-2-(difluoromethyl)pyridine-4-acetate (CAS No. 1805499-91-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activity make it a valuable asset for researchers developing new therapeutic agents. As our understanding of molecular interactions continues to improve through innovative computational and experimental approaches, this compound is poised to play an important role in future drug discovery efforts.